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Compound of Interest

Compound Name: 2,5-Dichloro-4-nitroaniline

Cat. No.: B1582098

This guide provides an in-depth technical overview for researchers, scientists, and drug
development professionals on the sourcing, evaluation, and handling of 2,5-Dichloro-4-
nitroaniline (CAS No. 6627-34-5). As a critical intermediate in the synthesis of various
compounds, including dyes, pigments, and potential pharmaceutical agents, the quality and
purity of this reagent are paramount to achieving reliable and reproducible experimental
outcomes.[1][2] This document offers a comprehensive analysis of commercial suppliers,
quality control methodologies, and best practices for safe laboratory handling and procurement.

Introduction to 2,5-Dichloro-4-nitroaniline: A
Versatile Synthetic Building Block

2,5-Dichloro-4-nitroaniline is an aromatic compound characterized by a nitro group and two
chlorine substituents on the aniline ring.[1] This substitution pattern imparts specific reactivity,
making it a valuable precursor in various organic synthesis applications.[2] Its primary utility lies
in the production of azo dyes and pigments, where it contributes to the final product's stability
and color intensity.[1] In the realm of pharmaceutical and agrochemical research, it serves as a
key starting material for the synthesis of more complex molecules with potential biological
activity.[1][2]

The molecular structure of 2,5-Dichloro-4-nitroaniline is presented below:

Caption: Molecular Structure of 2,5-Dichloro-4-nitroaniline
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Commercial Suppliers for Research Applications

A variety of chemical suppliers offer 2,5-Dichloro-4-nitroaniline for research and development
purposes. The selection of a supplier should be based on factors such as purity, available
grades, documentation (Certificate of Analysis, SDS), and packaging sizes. Below is a
comparative table of prominent suppliers.
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) ) N laboratory and
TCI America nitroaniline >98.0% (GC) 5g, 25¢g )
manufacturing
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use.
2,5-Dichloro-4- »
Santa Cruz ) N Not specified, ) For research use
] nitroaniline (CAS Varies
Biotechnology refer to CoA only.[3][4]
6627-34-5)
Fisher Scientific 2,5-Dichloro-4- Distributes TCI
(distributor for nitroaniline >98.0% 5g, 259 America
TCI America) 98.0+% products.[5]
2,5-Dichloro-4- Provides detailed
Sigma-Aldrich nitroaniline ) safety and
97% Varies
(Merck) (Product Number property
varies) information.[3]
Manufacturer,
2,5-Dichloro-4- _ may be more
. _ - 98.0% Min N _
Sarna Chemicals  nitroaniline (2,5- (HPLC) Bulk quantities suitable for larger
DCPNA) scale-up needs.
[1]
"Technical
2,5-Dichloro-4- Grade" implies it
Chemsavers, ) N ]
| nitroaniline, Technical Grade 5g, 10g, 25¢g may be less pure
nc.
Technical Grade than analytical
grades.[6]
) Provides pricing
] 2,5-Dichloro-4-
Ivy Fine ] N - for standard
] Nitroaniline Not specified 10g, 25g, Bulk N )
Chemicals guantities online.
(HD03-330)
[7]
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Quality Specifications and Analytical Control

For research applications, particularly in drug development, the purity and impurity profile of
starting materials are of utmost importance. Researchers should always request a lot-specific
Certificate of Analysis (CoA) from the supplier.

Key Quality Parameters to Evaluate:

o Purity: Typically determined by Gas Chromatography (GC) or High-Performance Liquid
Chromatography (HPLC). A purity of 298% is common for research-grade material.[5]

 Identity: Confirmed by techniques such as Nuclear Magnetic Resonance (NMR)
spectroscopy, Infrared (IR) spectroscopy, or Mass Spectrometry (MS).

e Melting Point: A sharp melting point range is indicative of high purity. The literature value is
typically around 154-158 °C.[3]

o Appearance: Should be a yellow to orange crystalline powder.
o Residual Solvents: The CoA may list any residual solvents from the manufacturing process.

« Inorganic Impurities: May include residual acids or bases from synthesis.

Protocol: In-house Purity Verification by HPLC

It is good laboratory practice to verify the purity of critical reagents upon receipt. A generic
reverse-phase HPLC method can be employed for this purpose.

Obijective: To confirm the purity of commercially supplied 2,5-Dichloro-4-nitroaniline.

Materials:

2,5-Dichloro-4-nitroaniline sample

HPLC-grade acetonitrile (MeCN)

HPLC-grade water

Phosphoric acid or Formic acid (for MS compatibility)

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.fishersci.ca/shop/products/2-5-dichloro-4-nitroaniline-tci-america-2/p-7127461
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/524204
https://www.benchchem.com/product/b1582098?utm_src=pdf-body
https://www.benchchem.com/product/b1582098?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e C18 reverse-phase HPLC column
e HPLC system with UV detector
Procedure:

o Standard Preparation: Accurately weigh approximately 10 mg of the 2,5-Dichloro-4-
nitroaniline standard and dissolve it in a 1:1 mixture of acetonitrile and water to a final
concentration of 0.1 mg/mL.

o Sample Preparation: Prepare the received sample in the same manner as the standard.
» HPLC Conditions:
o Column: C18, 4.6 x 150 mm, 5 pm (or similar)

o Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 60:40 v/v)
with 0.1% phosphoric acid or formic acid.[8]

o Flow Rate: 1.0 mL/min
o Injection Volume: 10 pL

o Detection: UV at a wavelength of approximately 254 nm or a diode array detector to obtain
the full spectrum.

e Analysis: Inject the standard and sample solutions. The purity of the sample can be
calculated based on the area percent of the main peak.

Caption: Workflow for HPLC Purity Verification

Safety, Handling, and Storage

2,5-Dichloro-4-nitroaniline is a hazardous substance and requires careful handling.[6]
Hazard Summary:

 Toxicity: Fatal if swallowed, in contact with skin, or if inhaled.[6]
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o Organ Damage: May cause damage to organs through prolonged or repeated exposure.[6]
e Environmental Hazard: Toxic to aquatic life with long-lasting effects.[6]

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses with side shields or goggles.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If
handling large quantities or if dust is generated, a respirator may be necessary.

Lab Coat: A lab coat should be worn to protect clothing and skin.

Handling Procedures:

Always consult the Safety Data Sheet (SDS) before use.[1]

Handle the compound in a designated area, such as a chemical fume hood, to minimize
inhalation exposure.

Avoid generating dust.

Wash hands thoroughly after handling.

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
» Keep away from incompatible materials such as strong oxidizing agents.

Procurement Process for Research Chemicals

The acquisition of hazardous chemicals for a research laboratory is a regulated process that
requires careful planning and documentation.[7][9]
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Caption: General Workflow for Chemical Procurement

Step-by-Step Procurement Guide:
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» Needs Assessment: Determine the required quantity and purity of 2,5-Dichloro-4-
nitroaniline for your planned experiments. Over-purchasing should be avoided to minimize
waste and storage hazards.[9]

e Hazard Evaluation: Review the SDS to understand the risks associated with the chemical.
Consider if less hazardous alternatives are available.[9]

o Supplier Vetting: Select a reputable supplier based on the criteria outlined in Section 2.
Request a quotation and a recent CoA if available.

« Internal Approval: Follow your institution's procurement procedures, which may involve
approval from an Environmental Health and Safety (EHS) officer.[10]

o Purchase Order: Generate a purchase order with the correct chemical name, CAS number,
guantity, and supplier information.

e Receiving: Upon delivery, inspect the packaging for any damage. Ensure the received
material matches the purchase order and that an SDS is included.[9]

e Inventory Management: Update your laboratory's chemical inventory. File the SDS in an
accessible location for all lab personnel.[9]

o Storage: Store the chemical according to the guidelines in Section 4.

By following this comprehensive guide, researchers can confidently source high-quality 2,5-
Dichloro-4-nitroaniline, ensuring the integrity of their research while maintaining a safe
laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. fishersci.com [fishersci.com]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1582098?utm_src=pdf-body
https://www.benchchem.com/product/b1582098?utm_src=pdf-body
https://research.utm.my/ivat/wp-content/uploads/sites/77/2023/08/1.-Reaserch-Procurement-Guidelines.pdf
https://research.utm.my/ivat/wp-content/uploads/sites/77/2023/08/1.-Reaserch-Procurement-Guidelines.pdf
https://ehs.lbl.gov/service/chemical-lab-safety/restricted-chemicals-and-gases/
https://research.utm.my/ivat/wp-content/uploads/sites/77/2023/08/1.-Reaserch-Procurement-Guidelines.pdf
https://research.utm.my/ivat/wp-content/uploads/sites/77/2023/08/1.-Reaserch-Procurement-Guidelines.pdf
https://www.benchchem.com/product/b1582098?utm_src=pdf-body
https://www.benchchem.com/product/b1582098?utm_src=pdf-body
https://www.benchchem.com/product/b1582098?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC345610250&productDescription=2+5-DICHLORO-4-NITROANILI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

2. 2,5-Dichloro-4-nitroaniline (2,5-DCPNA) | CAS No0.6627-34-5 | 4-Fluro Benzonitrile (4-
FBN) - Sarna Chemicals [sarnachemicals.com]

. 2,5- " K-4-REEZER 97% | Sigma-Aldrich [sigmaaldrich.cn]

. scbt.com [scht.com]

. 2,5-Dichloro-4-nitroaniline 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
. chemical-label.com [chemical-label.com]

. Procuring Lab Chemicals—A ‘Cradle to Grave’ Safety Issue | NSTA [nsta.org]

. 2,5-Dichloro-4-nitroaniline | SIELC Technologies [sielc.com]

°
(o] (0] ~ (o)) ol ey w

. research.utm.my [research.utm.my]
e 10. Restricted Chemicals and Gases [ehs.Ibl.goV]

 To cite this document: BenchChem. [A Researcher's Comprehensive Guide to Procuring 2,5-
Dichloro-4-nitroaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582098#commercial-suppliers-of-2-5-dichloro-4-
nitroaniline-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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